Cas no 216505-42-9 (Ethanone, 1-[4-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-3-pyridinyl]-)

• Product Name: Ethanone, 1-[4-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-3-pyridinyl]-
• CAS No: 216505-42-9
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• CID: 1402998
• Update Time: 2024-08-15

Ethanone, 1-[4-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-3-pyridinyl]-

• Inchi： 1S/C17H15N3O/c1-11-16(14-8-9-18-10-15(14)12(2)21)17(20-19-11)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,19,20)
• InChI Key： YBBWHNTXVMYRCM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C2=C(C3=CC=CC=C3)NN=C2C)C=CN=C1)C

Computed Properties

• Exact Mass: 277.12165

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 459.4±45.0 °C(Predicted)
• PSA: 58.64
• pka: 10.68±0.50(Predicted)